4-(benzofuran-2-carbonyl)-5-(4-ethoxyphenyl)-3-hydroxy-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one

• IUPAC Name: 3-(1-benzofuran-2-carbonyl)-2-(4-ethoxyphenyl)-4-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-2H-pyrrol-5-one
• InChI: InChI=1S/C25H20N2O6/c1-3-31-17-10-8-15(9-11-17)22-21(23(28)19-13-16-6-4-5-7-18(16)32-19)24(29)25(30)27(22)20-12-14(2)33-26-20/h4-13,22,29H,3H2,1-2H3
• InChI Key: GXNMVOIXPUFGQF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2C(=C(C(=O)N2C3=NOC(=C3)C)O)C(=O)C4=CC5=CC=CC=C5O4
• Molecular Formula: C25H20N2O6
• Molecular Weight: 444.4 g/mol

Description

4-(benzofuran-2-carbonyl)-5-(4-ethoxyphenyl)-3-hydroxy-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C25H20N2O6 and its molecular weight is 444.443. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antioxidant Properties

Compounds with structural features similar to 4-(benzofuran-2-carbonyl)-5-(4-ethoxyphenyl)-3-hydroxy-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one have been synthesized and evaluated for their antimicrobial and antioxidant activities. A study by Rangaswamy et al. (2017) synthesized a new class of functionalized 3-(benzofuran-2-yl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole scaffolds, exhibiting antimicrobial and antioxidant activities. Compounds from this class demonstrated significant efficacy against microbial strains and showed promising antioxidant properties, compared to standard antioxidants like butylated hydroxyanisole (BHA) (Rangaswamy et al., 2017).

Synthesis of Heterocycles

Another study focused on the synthesis of different heterocycles utilizing a benzofuran derivative as a starting material. Patankar et al. (2000) described the synthesis of benzofurans, pyridazones, and pyridones, known for their broad spectrum of biological activities. The study aimed at enhancing these activities by introducing benzofuran and pyridazinone or pyridone moieties into the synthesized heterocycles (Patankar et al., 2000).

Vasorelaxant Agents

Research by Hassan et al. (2014) synthesized benzofuran-morpholinomethyl-pyrazoline hybrids as new vasorelaxant agents. This study provided a quantitative structure-activity relationship analysis, indicating significant vasodilatation properties in rat aortic rings, demonstrating the potential of benzofuran derivatives in developing new therapeutic agents for vascular diseases (Hassan et al., 2014).

Synthesis of Isoxazoles

Kromann et al. (2001) reported on the synthesis of 3-ethoxy-5-methylisoxazoles by palladium-catalyzed coupling reactions, highlighting the versatility of isoxazole derivatives in organic synthesis and their potential biological applications. This study demonstrates the synthetic utility of isoxazole derivatives, which could be related to the synthesis and application of the compound (Kromann et al., 2001).